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Compressive Strength Comparison of Modified GICs

The table below summarizes the experimental compressive strength data for conventional GIC (control)

versus GIC modified with different antimicrobial agents.

Antimicrobial
Additive

Concentration
(w/w)

Mean
Compressive
Strength
(MPa)

Change vs.
Control

Source
Material

Citation

Control (Unmodified
GIC)

- ~200 MPa
(Baseline)

- Fuji IX

(Conventional
GIC)

[1]

Chlorhexidine
Diacetate

1.5% Decreased Significant
decrease

Fuji IX
(Conventional

GIC)

[1]

Chlorhexidine

Diacetate

3.0% Decreased Significant

decrease
(more than

1.5%)

Fuji IX

(Conventional
GIC)

[1]
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Antimicrobial
Additive

Concentration
(w/w)

Mean
Compressive
Strength
(MPa)

Change vs.
Control

Source
Material

Citation

Antibiotic Mixture

(Ciprofloxacin,
Metronidazole,

Minocycline)

1.5% Decreased Significant

decrease

Fuji IX

(Conventional
GIC)

[1]

Antibiotic Mixture

(Ciprofloxacin,
Metronidazole,

Minocycline)

3.0% Decreased Significant

decrease
(more than

1.5%)

Fuji IX

(Conventional
GIC)

[1]

Chlorhexidine

(Hexametaphosphate
nanoparticles)

1.25% Not

significantly
different

No

detrimental
effects

Resin-

Modified GIC
(RMGIC)

[2]

Triphala (Herbal
extract)

1.25% & 3.0% Not
significantly

different

No
significant

difference

Conventional
GIC

[3]

Salvia officinalis
(Sage) extract

0.5% - 1.25% Not

significantly
different

No

significant
difference

Fuji II LC

(RMGIC)

[4]

Detailed Experimental Insights

The data reveals a clear distinction between the effects of different additives and formulations.

Chlorhexidine Diacetate in Conventional GIC: The study incorporating CHX into Fuji IX GIC found
a statistically significant decrease in 24-hour compressive strength compared to the unmodified

control, with higher concentrations (3%) leading to a greater reduction than lower ones (1.5%) [1].
This demonstrates a direct concentration-dependent trade-off between antibacterial potency and

mechanical integrity in this specific material system.
Comparative Performance of Other Additives:
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Antibiotic Mixture: Similar to CHX, adding a mixture of ciprofloxacin, metronidazole, and

minocycline to Fuji IX also significantly reduced compressive strength in a concentration-
dependent manner [1].

Chlorhexidine in RMGIC: A different study using a Resin-Modified GIC (RMGIC) found that
incorporating 1.25% chlorhexidine (in a different salt form) caused no detrimental effects on

compressive strength [2]. This suggests that the base material (conventional vs. resin-modified)
critically influences the impact of the additive.

Herbal Alternatives: Modifications with herbal extracts like Triphala and Salvia officinalis
(Sage) showed no significant compromise in compressive strength at the tested

concentrations [4] [3]. This presents them as promising alternatives for maintaining mechanical
performance while adding antibacterial functionality.

Core Experimental Methodology

A detailed understanding of the experimental protocols is crucial for interpreting the data. The workflow for

the key study on CHX in conventional GIC is summarized below.
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Start: Study Preparation

Material Preparation

Fuji IX GIC Powder CHX Diacetate Powder

Mix CHX and GIC
powder at 1.5% and 3%

w/w ratios

Specimen Fabrication

Mix powder with liquid
(P/L ratio 3.6:1)

Place in cylindrical molds
(4mm dia. x 6mm height) Cover ends, set for 30 min Remove and finish

specimens

Testing Phase

Compressive Strength Test

Store in distilled water
at 37°C for 24 hours

Test on Universal Testing
Machine at 0.5 mm/min
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Key Experimental Steps for Compressive Strength Testing [1]:

Material Preparation: Conventional GIC powder (Fuji IX) was mixed with precisely weighed
Chlorhexidine Diacetate powder to achieve final concentrations of 1.5% and 3% by weight.

Specimen Fabrication: The modified powder was mixed with the GIC liquid as per manufacturer's
instructions (P/L ratio of 3.6:1). The cement was placed into cylindrical plastic molds measuring 4 mm

in diameter and 6 mm in height. The ends were covered with glass slides to create a smooth surface
and prevent voids.

Curing and Storage: After 30 minutes of setting at room temperature, specimens were removed from
the molds. Any irregularities were finished with a 500-grit silicon carbide paper. Specimens

designated for compressive strength testing were stored in distilled water at 37°C for 24 hours before
testing to simulate oral conditions.

Compressive Strength Measurement: Each specimen was placed in a Universal Testing Machine,
and a compressive load was applied along the long axis of the cylinder at a constant crosshead

speed of 0.5 mm/min until failure. The maximum load at failure was recorded and used to calculate
the compressive strength in Megapascals (MPa).

Key Takeaways for Researchers

Trade-off is Material-Dependent: The compromise between antibacterial activity and compressive

strength is pronounced in conventional GICs (like Fuji IX) but may be mitigated in resin-modified
GICs (RMGICs), which have a different polymer matrix [1] [2].

Concentration is Critical: For any additive, the concentration is a primary factor determining its
impact on physical properties. Lower concentrations (e.g., 1.5% ABX in one study) may offer an

"optimal" balance between desired antibacterial effect and acceptable strength loss [1].
Promising Alternatives: Herbal extracts such as Triphala and Salvia officinalis demonstrate that

effective antimicrobial modification can be achieved without sacrificing mechanical performance,
making them a valuable area for further research [4] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4547440/
https://www.sciencedirect.com/science/article/pii/S0300571212002989
https://www.nature.com/articles/s41598-025-23936-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737822/
https://www.smolecule.com/products/b2797177#chlorhexidine-diacetate-compressive-strength-comparison
https://www.smolecule.com/products/b2797177#chlorhexidine-diacetate-compressive-strength-comparison
https://www.smolecule.com/products/b2797177#chlorhexidine-diacetate-compressive-strength-comparison
https://www.smolecule.com/products/b2797177#chlorhexidine-diacetate-compressive-strength-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s2797177?utm_src=pdf-bulk
https://www.smolecule.com/products/s2797177?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

